(2-methoxy-5-methylphenyl)[(4-methoxy-1-naphthyl)methyl]amine

• IUPAC Name: 2-methoxy-N-[(4-methoxynaphthalen-1-yl)methyl]-5-methylaniline
• InChI: InChI=1S/C20H21NO2/c1-14-8-10-20(23-3)18(12-14)21-13-15-9-11-19(22-2)17-7-5-4-6-16(15)17/h4-12,21H,13H2,1-3H3
• InChI Key: QSAYMYFZECTIKD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)OC)NCC2=CC=C(C3=CC=CC=C23)OC
• Molecular Formula: C20H21NO2
• Molecular Weight: 307.4 g/mol

Description

(2-methoxy-5-methylphenyl)[(4-methoxy-1-naphthyl)methyl]amine, also known as MMMA-2, is a research chemical that belongs to the family of phenethylamines. It is a derivative of the well-known psychedelic drug, 2C-B, and has been studied for its potential use in scientific research.

Mechanism of Action

The exact mechanism of action of (2-methoxy-5-methylphenyl)[(4-methoxy-1-naphthyl)methyl]amine is not fully understood. However, it is believed to act as a serotonin receptor agonist, which means that it binds to and activates these receptors. This can lead to changes in neurotransmitter release and ultimately affect mood, appetite, and sleep.
Biochemical and Physiological Effects:
Studies have shown that (2-methoxy-5-methylphenyl)[(4-methoxy-1-naphthyl)methyl]amine can induce changes in brain activity, particularly in areas involved in emotion regulation and reward processing. It has also been shown to increase levels of the neurotransmitter dopamine, which is involved in the regulation of pleasure and motivation.

Advantages and Limitations for Lab Experiments

One advantage of using (2-methoxy-5-methylphenyl)[(4-methoxy-1-naphthyl)methyl]amine in lab experiments is its potential to induce changes in brain activity that are similar to those seen in certain psychiatric disorders. This can provide researchers with a model for studying these disorders and developing new treatments. However, one limitation is that it is a relatively new research chemical, and its long-term effects on the brain and body are not fully understood.

Future Directions

There are several future directions for research on (2-methoxy-5-methylphenyl)[(4-methoxy-1-naphthyl)methyl]amine. One area of interest is its potential use in the treatment of psychiatric disorders, particularly depression and anxiety. Another area of interest is its potential to induce changes in brain activity that could be used to develop new treatments for addiction and other disorders. Additionally, more research is needed to fully understand the long-term effects of (2-methoxy-5-methylphenyl)[(4-methoxy-1-naphthyl)methyl]amine on the brain and body.

Synthesis Methods

The synthesis of (2-methoxy-5-methylphenyl)[(4-methoxy-1-naphthyl)methyl]amine involves the reaction of 2-methoxy-5-methylphenyl magnesium bromide with 4-methoxy-1-naphthaldehyde in the presence of a catalyst. The resulting product is then reduced using lithium aluminum hydride to yield (2-methoxy-5-methylphenyl)[(4-methoxy-1-naphthyl)methyl]amine.

Scientific Research Applications

(2-methoxy-5-methylphenyl)[(4-methoxy-1-naphthyl)methyl]amine has been studied for its potential use in scientific research, particularly in the field of neuroscience. It has been shown to have affinity for serotonin receptors, which are involved in the regulation of mood, appetite, and sleep. (2-methoxy-5-methylphenyl)[(4-methoxy-1-naphthyl)methyl]amine has also been studied for its potential use in the treatment of depression and anxiety disorders.